
In-Depth Technical Guide: 6-Bromo-[2,2'-
biindolinylidene]-3,3'-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-Bromo-[2,2'-

biindolinylidene]-3,3'-dione

Cat. No.: B1148016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-[2,2'-
biindolinylidene]-3,3'-dione, a mono-brominated indigo derivative. The document details its

physicochemical properties, a validated experimental protocol for its synthesis, and its known

applications.

Core Quantitative Data
The key quantitative data for 6-Bromo-[2,2'-biindolinylidene]-3,3'-dione, also known as 6-

bromoindigo, are summarized in the table below.

Property Value

Molecular Formula C₁₆H₉BrN₂O₂

Molecular Weight 341.17 g/mol

Systematic Name
6-bromo-2-(3-oxo-1,3-dihydroindol-2-

ylidene)indol-3-one

Common Name 6-Bromoindigo
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Synthesis of 6-Bromo-[2,2'-biindolinylidene]-3,3'-
dione
The first successful synthesis of 6-bromoindigo was reported by Clark and Cooksey. The

following protocol is based on their established methodology, which provides a reliable route to

this specific mono-brominated isomer.

Experimental Protocol
Materials:

6-Bromoisatin

Phosphorus(V) chloride (PCl₅)

Chlorobenzene

3-Acetoxyindole (O-acetylindoxyl)

Ethanol

Ethyl benzoate

Procedure:

Preparation of 6-bromo-2-chloroindolone: In a reaction vessel, heat a mixture of 6-

bromoisatin and 1.2 molar equivalents of phosphorus(V) chloride in chlorobenzene. This

reaction forms the intermediate, 6-bromo-2-chloroindolone. This intermediate is not isolated.

Reaction with 3-Acetoxyindole: After the initial reaction, cool the mixture and add 3-

acetoxyindole (O-acetylindoxyl).

Formation of 6-Bromoindigo: The addition of 3-acetoxyindole initiates the formation of 6-

bromoindigo.

Purification:

Filter the crude product from the reaction mixture.
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Wash the filtered solid with ethanol to remove purple byproducts.

Recrystallize the washed solid from ethyl benzoate to remove any bromoindirubin

impurities.

Final Product: The final product is obtained as nearly black crystals with a coppery lustre.

Synthetic Workflow
The synthesis of 6-Bromo-[2,2'-biindolinylidene]-3,3'-dione involves a two-step process

starting from 6-bromoisatin. The workflow is depicted in the diagram below.
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Synthesis of 6-Bromo-[2,2'-biindolinylidene]-3,3'-dione.

Biological and Chemical Properties
Information regarding the specific biological activities and signaling pathways of 6-Bromo-[2,2'-
biindolinylidene]-3,3'-dione is limited in current scientific literature. Its primary application and

area of study have been as a dye.

Color: In solution, 6-bromoindigo is blue. However, when used to dye fabrics like wool, it can

produce a range of colors from blue to violet, depending on the concentration.
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Thermochromism: Wool dyed with 6-bromoindigo exhibits thermochromism, changing color

from violet to blue upon heating in a solvent such as water or ethanol. This color change is

attributed to alterations in the aggregation state of the dye molecules on the fabric fibers.

While some related bromoindole derivatives have been investigated for antimicrobial

properties, specific data on the antimicrobial activity of 6-bromoindigo is not yet well-

established. Further research is required to explore its potential applications in drug

development and life sciences.

To cite this document: BenchChem. [In-Depth Technical Guide: 6-Bromo-[2,2'-
biindolinylidene]-3,3'-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148016#6-bromo-2-2-biindolinylidene-3-3-dione-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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